2-[4-[(2-Chloro-6-fluorophenyl)methyl]piperazin-1-yl]ethanol

• IUPAC Name: 2-[4-[(2-chloro-6-fluorophenyl)methyl]piperazin-1-yl]ethanol
• InChI: InChI=1S/C13H18ClFN2O/c14-12-2-1-3-13(15)11(12)10-17-6-4-16(5-7-17)8-9-18/h1-3,18H,4-10H2
• InChI Key: UTKVLKAISOYNHN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCO)CC2=C(C=CC=C2Cl)F
• Molecular Formula: C13H18ClFN2O
• Molecular Weight: 272.74 g/mol

Description

The compound “2-[4-[(2-Chloro-6-fluorophenyl)methyl]piperazin-1-yl]ethanol” is a complex organic molecule that contains a piperazine ring, which is a common feature in many pharmaceuticals due to its ability to bind to various receptors in the body. The molecule also contains a chloro-fluoro substituted phenyl group, which could potentially contribute to its reactivity and biological activity.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, likely involves a piperazine ring attached to a phenyl ring via a methylene (-CH2-) linker. The phenyl ring is substituted with chlorine and fluorine atoms. Attached to the piperazine ring is an ethanol group. Detailed structural analysis would require techniques like NMR, IR, and X-ray crystallography.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. Factors such as polarity, molecular size, and the presence of functional groups (like the piperazine ring and the halogen atoms) would influence properties like solubility, melting point, boiling point, etc.

Scientific Research Applications

Antiviral Activity

• Researchers have investigated derivatives of this compound for their antiviral properties. For instance:
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Cytotoxicity and Cancer Research

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Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. Without specific data, it’s not possible to provide detailed safety information.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential biological activities. Given the known activities of other piperazine derivatives, it could be of interest in medicinal chemistry.